molecular formula C29H34N4O3 B2903382 (E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(2,5-dimethoxybenzylidene)propanehydrazide CAS No. 398998-00-0

(E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(2,5-dimethoxybenzylidene)propanehydrazide

Cat. No. B2903382
CAS RN: 398998-00-0
M. Wt: 486.616
InChI Key: MUROJCOMGXGUDZ-JBASAIQMSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(2,5-dimethoxybenzylidene)propanehydrazide, also known as BPPDH, is a compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. BPPDH is a piperazine derivative that has been synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The exact mechanism of action of (E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(2,5-dimethoxybenzylidene)propanehydrazide is not fully understood, but it is believed to act on various receptors in the brain such as dopamine, serotonin, and adrenergic receptors. This compound has been shown to modulate the release of various neurotransmitters and to enhance the activity of certain enzymes in the brain.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. It has been found to reduce the levels of inflammatory cytokines in the body and to inhibit the activity of various enzymes such as cyclooxygenase and lipoxygenase. This compound has also been shown to enhance the activity of certain antioxidant enzymes in the body.

Advantages and Limitations for Lab Experiments

(E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(2,5-dimethoxybenzylidene)propanehydrazide has several advantages for lab experiments, such as its high potency and selectivity. It is also relatively easy to synthesize and purify, which makes it a suitable compound for various research studies. However, this compound also has certain limitations, such as its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on (E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(2,5-dimethoxybenzylidene)propanehydrazide. One potential area of research is the development of more potent and selective derivatives of this compound. Another area of research is the investigation of the potential applications of this compound in the treatment of various neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
In conclusion, this compound is a compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been extensively studied. Further research is needed to fully understand the potential applications of this compound in the treatment of various diseases and disorders.

Synthesis Methods

(E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(2,5-dimethoxybenzylidene)propanehydrazide is synthesized using a specific method that involves the reaction between 4-benzhydrylpiperazine and 2,5-dimethoxybenzaldehyde in the presence of propanehydrazide. The reaction is carried out under specific conditions of temperature and pressure, and the resulting compound is purified using various techniques such as chromatography and recrystallization.

Scientific Research Applications

(E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(2,5-dimethoxybenzylidene)propanehydrazide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit significant anti-inflammatory, analgesic, and anti-tumor activities. This compound has also been found to have potential applications in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.

properties

IUPAC Name

3-(4-benzhydrylpiperazin-1-yl)-N-[(E)-(2,5-dimethoxyphenyl)methylideneamino]propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C29H34N4O3/c1-35-26-13-14-27(36-2)25(21-26)22-30-31-28(34)15-16-32-17-19-33(20-18-32)29(23-9-5-3-6-10-23)24-11-7-4-8-12-24/h3-14,21-22,29H,15-20H2,1-2H3,(H,31,34)/b30-22+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MUROJCOMGXGUDZ-JBASAIQMSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)OC)C=NNC(=O)CCN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC(=C(C=C1)OC)/C=N/NC(=O)CCN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C29H34N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

486.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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